Cas no 87974-52-5 (Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)-)

Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)- structure
87974-52-5 structure
Product Name:Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)-
CAS No:87974-52-5
MF:C8H8N2O4
MW:196.160121917725
CID:649839
PubChem ID:135445596
Update Time:2025-04-19

Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)-
    • 6-[1-(hydroxyamino)ethylidene]-4-nitrocyclohexa-2,4-dien-1-one
    • 87974-52-5
    • 2-[(E)-N-hydroxy-C-methylcarbonimidoyl]-4-nitrophenol
    • CCG-47597
    • DTXSID20425599
    • SR-01000637202-1
    • Inchi: 1S/C8H8N2O4/c1-5(9-12)7-4-6(10(13)14)2-3-8(7)11/h2-4,11-12H,1H3/b9-5+
    • InChI Key: QEWSCTJCAJBQAJ-WEVVVXLNSA-N
    • SMILES: OC1=CC=C(C=C1/C(/C)=N/O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.04840674g/mol
  • Monoisotopic Mass: 196.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98.6Ų
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